Cas no 74094-28-3 (1-(2-phenylethyl)-1H-1,2,4-triazole)

1-(2-phenylethyl)-1H-1,2,4-triazole structure
74094-28-3 structure
Product Name:1-(2-phenylethyl)-1H-1,2,4-triazole
CAS No:74094-28-3
MF:C10H11N3
MW:173.214441537857
CID:541584
PubChem ID:369628
Update Time:2025-04-19

1-(2-phenylethyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 1-(2-phenylethyl)-
    • 1-(2-phenylethyl)-1,2,4-triazole
    • NCI60_014059
    • NSC641539
    • 1-(2-Phenylethyl)-1H-1,2,4-triazole hydrochloride
    • SCHEMBL7138301
    • 1-phenethyl-1,2,4-triazole
    • 1-(2-phenylethyl)-1H-1,2,4-triazole
    • AKOS013122129
    • CHEMBL2010234
    • DTXSID80327287
    • 74094-28-3
    • EN300-100593
    • Z1157797550
    • PCEHODQNBILIAC-UHFFFAOYSA-N
    • Inchi: 1S/C10H11N3/c1-2-4-10(5-3-1)6-7-13-9-11-8-12-13/h1-5,8-9H,6-7H2
    • InChI Key: PCEHODQNBILIAC-UHFFFAOYSA-N
    • SMILES: N1(C=NC=N1)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 173.095297364g/mol
  • Monoisotopic Mass: 173.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 30.7Ų

1-(2-phenylethyl)-1H-1,2,4-triazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B521818-10mg
1-(2-phenylethyl)-1H-1,2,4-triazole
74094-28-3
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$ 50.00 2022-06-07
TRC
B521818-50mg
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$ 135.00 2022-06-07
TRC
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$ 230.00 2022-06-07
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1-(2-phenylethyl)-1H-1,2,4-triazole
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Enamine
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Enamine
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Enamine
EN300-100593-1.0g
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Enamine
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